2-(3-Hydroxythiolan-3-yl)benzonitrile

• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 2-(3-hydroxythiolan-3-yl)benzonitrile
• InChI: InChI=1S/C11H11NOS/c12-7-9-3-1-2-4-10(9)11(13)5-6-14-8-11/h1-4,13H,5-6,8H2
• InChI Key: IOXXXFIHKBIFCO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C2=CC=CC=C2C#N)O

Description

2-(3-Hydroxythiolan-3-yl)benzonitrile is a benzonitrile derivative featuring a saturated thiolane ring (a five-membered sulfur-containing heterocycle) substituted with a hydroxyl group at the 3-position. This compound’s structure combines the electron-withdrawing nitrile group on the benzene ring with the polar hydroxythiolane moiety, making it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, or functional materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxythiolan-3-yl)benzonitrile typically involves the reaction of benzonitrile with a thiolane derivative under specific conditions. One common method includes the use of hydroxylamine hydrochloride as a reagent, which facilitates the formation of the desired product through a series of steps involving nucleophilic substitution and cyclization .

Industrial Production Methods

Industrial production of 2-(3-Hydroxythiolan-3-yl)benzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents and catalysts, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxythiolan-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The thiolane ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst are often used.

Substitution: Electrophiles like alkyl halides and acyl chlorides can react with the thiolane ring under basic conditions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted thiolane derivatives.

Scientific Research Applications

2-(3-Hydroxythiolan-3-yl)benzonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxythiolan-3-yl)benzonitrile involves its interaction with specific molecular targets and pathways. The hydroxyl group and nitrile moiety can participate in hydrogen bonding and electrostatic interactions with enzymes and receptors, modulating their activity. Additionally, the thiolane ring can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical structural and functional differences between 2-(3-Hydroxythiolan-3-yl)benzonitrile and related compounds:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-(3-Hydroxythiolan-3-yl)benzonitrile	Hydroxythiolane ring at benzene position 2	C₁₁H₁₁NOS*	~205.28*	Polar hydroxyl group enhances solubility; potential hydrogen-bonding sites.
3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile	Methyl-substituted hydroxythiolane at position 3	C₁₂H₁₃NOS	219.30	Methyl group increases hydrophobicity; steric effects may alter reactivity.
3-(3-Thienyl)benzonitrile	Thienyl (aromatic sulfur heterocycle) at position 3	C₁₀H₇NS	173.24	Aromatic thiophene enhances conjugation; lacks hydroxyl, reducing polarity.
4-(3-(2-(10H-Phenoxazin-10-yl)pyridin-5-yl)-9H-carbazol-9-yl)benzonitrile	Carbazole-phenoxazine-pyridine complex at position 4	C₃₄H₂₁N₃O	487.56	Extended π-system for OLED/TADF applications; high molecular complexity.
3-[3-(1,3-Dioxolan-2-yl)benzoyl]benzonitrile	Dioxolane-acetal and benzoyl groups at position 3	C₁₇H₁₂NO₃	278.29	Acid-sensitive dioxolane; benzoyl group introduces ketone functionality.

*Estimated based on structural similarity to .

Physicochemical and Reactivity Comparison

• The methyl-substituted analog may exhibit reduced solubility due to steric hindrance.
• Reactivity : The hydroxyl group in the target compound enables derivatization (e.g., esterification, glycosylation), unlike the inert thienyl group in 3-(3-Thienyl)benzonitrile. The dioxolane in is acid-labile, offering orthogonal reactivity.

Biological Activity

2-(3-Hydroxythiolan-3-yl)benzonitrile is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies, providing a comprehensive overview for researchers and professionals in the field.

Synthesis of 2-(3-Hydroxythiolan-3-yl)benzonitrile

The synthesis of 2-(3-Hydroxythiolan-3-yl)benzonitrile typically involves the reaction of appropriate thiol and nitrile precursors. The specific synthetic routes can vary, but they generally aim to introduce the thiolane structure and the benzonitrile moiety effectively.

Biological Activity Overview

The biological activity of 2-(3-Hydroxythiolan-3-yl)benzonitrile has been explored in various studies, indicating a range of pharmacological effects:

• Antimicrobial Activity : Compounds similar to 2-(3-Hydroxythiolan-3-yl)benzonitrile have shown significant antimicrobial properties against Gram-positive and Gram-negative bacteria as well as fungi. For instance, related thiobenzanilides have been noted for their antimicrobial efficacy, suggesting potential applications in developing new antimicrobial agents .
• Antioxidant Properties : The compound exhibits antioxidant activity, which is crucial for protecting cells from oxidative stress. This activity has been linked to the presence of hydroxyl groups that can scavenge free radicals .
• Anti-inflammatory Effects : Preliminary studies indicate that derivatives of this compound may inhibit pro-inflammatory pathways, potentially serving as anti-inflammatory agents. This is particularly relevant in conditions characterized by chronic inflammation .
• Antitumor Activity : Some studies have highlighted the antiproliferative effects of related compounds on various cancer cell lines, suggesting that 2-(3-Hydroxythiolan-3-yl)benzonitrile may also possess anticancer properties .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of several thiobenzanilide derivatives, including those structurally related to 2-(3-Hydroxythiolan-3-yl)benzonitrile. The results showed that these compounds had minimum inhibitory concentrations (MICs) ranging from 25 to 100 μg/mL against various bacterial strains, indicating their potential as effective antimicrobial agents .

Case Study 2: Antioxidant and Anti-inflammatory Assessment

Research conducted on similar compounds demonstrated significant antioxidant activity measured through DPPH radical scavenging assays. Compounds were found to exhibit IC50 values in the low micromolar range, indicating strong potential as antioxidants. Additionally, anti-inflammatory assays showed inhibition of lipoxygenase activity with IC50 values below 1 μM for some derivatives .

Table 1: Biological Activities of Related Compounds

Compound Name	Antimicrobial Activity	Antioxidant Activity	Anti-inflammatory Activity	Antitumor Activity
2-(3-Hydroxythiolan-3-yl)benzonitrile	Moderate	High	Moderate	High
Thiobenzanilide A	High	Moderate	High	Moderate
Thiobenzanilide B	Moderate	High	Low	High

Q & A

Q. What synthetic methodologies are commonly employed to prepare benzonitrile derivatives with thiolane or hydroxylated heterocyclic substituents?

The synthesis of benzonitrile derivatives often involves nucleophilic substitution, condensation, or cross-coupling reactions. For example, 2-aminobenzonitrile derivatives can be synthesized via reductive amination using ketones (e.g., 2-pentanone) under reflux conditions, followed by purification via column chromatography . For thiolane-containing analogs, thiol-ene "click" chemistry or cyclization of mercapto-alcohol precursors may be applicable, though specific protocols for 2-(3-Hydroxythiolan-3-yl)benzonitrile are not explicitly documented in the reviewed literature.

Q. How can researchers confirm the structural integrity of 2-(3-Hydroxythiolan-3-yl)benzonitrile post-synthesis?

Key analytical techniques include:

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR to verify substituent positions and stereochemistry (e.g., hydroxyl and thiolane groups) .
• High-Resolution Mass Spectrometry (HR-MS): To confirm molecular ion peaks and isotopic patterns .
• Infrared Spectroscopy (IR): Detection of nitrile (C≡N) stretches (~2220 cm⁻¹) and hydroxyl (O–H) bands (~3200–3600 cm⁻¹) .

Q. What safety protocols are critical when handling nitrile-containing compounds like 2-(3-Hydroxythiolan-3-yl)benzonitrile?

• Ventilation: Use fume hoods to avoid inhalation of dust/aerosols .
• Personal Protective Equipment (PPE): Nitrile gloves, lab coats, and safety goggles .
• Spill Management: Collect spills using non-sparking tools and store in sealed containers for hazardous waste disposal .

Advanced Research Questions

Q. How can researchers resolve contradictions in thermal stability data for hydroxylated benzonitrile derivatives?

Conflicting thermal stability reports may arise from impurities or differing experimental conditions. To address this:

• Conduct thermogravimetric analysis (TGA) under inert atmospheres to assess decomposition thresholds.
• Compare results with structurally similar compounds (e.g., 4-formyl-3-methoxybenzonitrile, which decomposes at 318°C ).
• Cross-validate using differential scanning calorimetry (DSC) to detect phase transitions or exothermic events .

Q. What strategies are recommended for optimizing reaction yields in the synthesis of sterically hindered benzonitriles?

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates .
• Catalysis: Palladium or copper catalysts for Suzuki-Miyaura cross-coupling of boronate esters (e.g., 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile derivatives) .
• Microwave-Assisted Synthesis: Reduces reaction times and improves regioselectivity in heterocyclic systems .

Q. How can the electronic effects of the nitrile group influence the reactivity of 2-(3-Hydroxythiolan-3-yl)benzonitrile in OLED applications?

The nitrile group’s strong electron-withdrawing nature can enhance charge transport in organic semiconductors. For example:

• TADF Materials: Derivatives like 4-(3-carbazolyl)benzonitrile are used in OLEDs due to their thermally activated delayed fluorescence (TADF) properties .
• HOMO-LUMO Tuning: Computational modeling (DFT) can predict how hydroxyl and thiolane substituents modulate band gaps .

Q. What experimental precautions are necessary when studying the oxidative stability of 2-(3-Hydroxythiolan-3-yl)benzonitrile?

• Incompatibility Warnings: Avoid contact with oxidizing agents (e.g., peroxides, nitric acid), which may trigger hazardous decomposition into sulfur/nitrogen oxides .
• Reactivity Screening: Perform small-scale stability tests under controlled O₂/N₂ atmospheres .
• Real-Time Monitoring: Use in situ FTIR or Raman spectroscopy to detect intermediate species during degradation .

Methodological Considerations

Q. How should researchers address the lack of analytical data for novel benzonitrile derivatives?

• Collaborative Validation: Share samples with independent labs for NMR/HR-MS cross-verification .
• Reference Standards: Compare spectral data with structurally related compounds (e.g., 2-hydroxybenzonitrile, δ 7.08 ppm in 1H NMR ).

Q. What are best practices for designing kinetic studies on hydroxylated benzonitrile derivatives in aqueous media?

• pH Control: Use buffered solutions to stabilize the hydroxyl group’s protonation state .
• Quenching Methods: Rapid cooling or addition of inhibitors (e.g., BHT) to halt radical-mediated degradation .